Cas no 25155-15-1 (Benzene,methyl(1-methylethyl)-)

Benzene,methyl(1-methylethyl)- structure
25155-15-1 structure
Product Name:Benzene,methyl(1-methylethyl)-
CAS No:25155-15-1
MF:C10H14
MW:134.218163013458
CID:273890
PubChem ID:10703
Update Time:2025-04-19

Benzene,methyl(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,methyl(1-methylethyl)-
    • 1-methyl-4-(propan-2-yl)benzene
    • Cymol
    • Isopropyltoluene
    • Methyl(1-methylethyl)benzene
    • Methylisopropylbenzene
    • 1-(1-methylethyl)-2-methylbenzene
    • O-CYMENE
    • o-Isopropyltoluene
    • UNII-2T13HF3266
    • 25155-15-1
    • 1-Isopropyl-2-methylbenzene
    • HSDB 3427
    • 2-Isopropyltoluene 100 microg/mL in Acetonitrile
    • DTXSID1052165
    • o-Cymol
    • NSC 73976
    • 1-Methyl-2-(1-methylethyl)benzene, 9CI
    • Benzene, 1-methyl-2-(1-methylethyl)-
    • CYMENE, ORTHO
    • 1-methyl-2-(propan-2-yl)benzene
    • 2-Methylisopropylbenzene
    • UN 2046
    • 1-methyl,2-n-isopropylbenzene
    • 1-Methyl-2-isopropylbenzol
    • NSC-73976
    • 527-84-4
    • 4-05-00-01057 (Beilstein Handbook Reference)
    • 1-Methyl-2-(1-methylethyl)-benzene
    • Q27161449
    • EINECS 208-426-0
    • FT-0704089
    • 1-methyl-2-propan-2-ylbenzene
    • AKOS015840505
    • 1-Methyl-2-(1-methylethyl)benzene
    • CS-0368263
    • Benzene, methyl(1-methylethyl)-
    • isopropyl toluene
    • O-CYMENE [MI]
    • O-Mentha-1,3,5-triene
    • ortho-cymene
    • o-Cymene [UN2046] [Flammable liquid]
    • BS-52939
    • NSC73976
    • NS00010825
    • 2T13HF3266
    • cymene (ortho-)
    • 1-Methyl-2-isopropylbenzene
    • 2-Isopropyltoluene
    • o-Cymene, 98%
    • BRN 1850838
    • MFCD00008888
    • T71005
    • CHEBI:89263
    • Inchi: 1S/C10H14/c1-8(2)10-7-5-4-6-9(10)3/h4-8H,1-3H3
    • InChI Key: WWRCMNKATXZARA-UHFFFAOYSA-N
    • SMILES: C(C)(C)C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 134.10962
  • Monoisotopic Mass: 134.10955
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 94.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 3.4

Experimental Properties

  • Density: 4.62 (Air = 1)
  • Melting Point: -67.9°C
  • Boiling Point: 173.9°Cat760mmHg
  • Flash Point: 47.2°C
  • Refractive Index: 1.492
  • PSA: 0
  • LogP: log Kow = 4.26
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